N-(5-ethyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)-3-(isopropylsulfonyl)benzamide hydrochloride

• IUPAC Name: N-(5-ethyl-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl)-3-propan-2-ylsulfonylbenzamide;hydrochloride
• InChI: InChI=1S/C18H23N3O3S2.ClH/c1-4-21-9-8-15-16(11-21)25-18(19-15)20-17(22)13-6-5-7-14(10-13)26(23,24)12(2)3;/h5-7,10,12H,4,8-9,11H2,1-3H3,(H,19,20,22);1H
• InChI Key: YOTCUMUDVRQYSL-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC2=C(C1)SC(=N2)NC(=O)C3=CC(=CC=C3)S(=O)(=O)C(C)C.Cl
• Molecular Formula: C18H24ClN3O3S2
• Molecular Weight: 430.0 g/mol

Description

N-(5-ethyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)-3-(isopropylsulfonyl)benzamide hydrochloride is a useful research compound. Its molecular formula is C18H24ClN3O3S2 and its molecular weight is 429.98. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antimicrobial Evaluation

Research into thienopyrimidine derivatives reveals a one-step process that results in the annelation of a thieno[3,2-e]imidazo[1,2-c]pyrimidine moiety. Some derivatives demonstrated pronounced antimicrobial activity, highlighting potential applications in developing new antimicrobial agents (Bhuiyan et al., 2006).

Novel Synthesis Techniques

The study on the synthesis of isothiazolopyridines, pyridothiazines, and pyridothiazepines through both conventional and microwave-assisted techniques presents an innovative approach to creating compounds with valuable biological activities. This method offers higher yields in shorter times compared to traditional methods, suggesting a more efficient pathway for synthesizing complex heterocycles (Youssef et al., 2012).

Anticonvulsant Properties

Isothiazolopyrimidines have been synthesized and tested for their anticonvulsant properties, offering a new avenue for the development of anticonvulsant medications. This research contributes to understanding the therapeutic potential of isothiazolopyrimidine derivatives in treating convulsive disorders (Paronikyan et al., 2002).

Antitumor and Antimicrobial Activities

Enaminones have been utilized to synthesize substituted pyrazoles with notable antitumor and antimicrobial activities. This suggests their potential in developing new treatments for cancer and infections, demonstrating the versatility of enaminones as precursors for pharmacologically active compounds (Riyadh, 2011).

Insecticidal Assessment

A study on the insecticidal assessment of heterocycles incorporating a thiadiazole moiety against the cotton leafworm suggests potential applications in agricultural pest management. The research opens up possibilities for developing new insecticidal agents based on heterocyclic chemistry (Fadda et al., 2017).